Cas no 1203354-76-0 (1-(2,3-dihydro-1H-indol-1-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one
• CAS No: 1203354-76-0
• MF: C₂₀H₁₈N₂O₂S
• MW: 350.434123516083
• CID: 6205899
• PubChem ID: 45502943
• Update Time: 2025-10-29

1-(2,3-dihydro-1H-indol-1-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-indol-1-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one
• 1-(2,3-dihydro-1H-indol-1-yl)-2-[(5-methoxyisoquinolin-1-yl)sulfanyl]ethan-1-one
• 1203354-76-0
• AKOS024516683
• F5656-0059
• 1-(indolin-1-yl)-2-((5-methoxyisoquinolin-1-yl)thio)ethan-1-one
• 1-(2,3-dihydroindol-1-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethanone
• 1-(indolin-1-yl)-2-((5-methoxyisoquinolin-1-yl)thio)ethanone

• Inchi： 1S/C20H18N2O2S/c1-24-18-8-4-6-16-15(18)9-11-21-20(16)25-13-19(23)22-12-10-14-5-2-3-7-17(14)22/h2-9,11H,10,12-13H2,1H3
• InChI Key： GWFJVJBKWLJLKN-UHFFFAOYSA-N
• SMILES： S(C1C2C=CC=C(C=2C=CN=1)OC)CC(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 350.10889899g/mol
• Monoisotopic Mass: 350.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one

1-(2,3-Dihydro-1H-indol-1-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one: A Comprehensive Overview

The compound 1-(2,3-dihydro-1H-indol-1-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one, with CAS No. 1203354-76-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a sulfanyl group bridging two aromatic moieties: a 2,3-dihydroindole and a 5-methoxyisoquinoline. The combination of these groups creates a molecule with potential bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of this compound as a bioactive molecule. Its structure suggests possible interactions with various biological targets, such as enzymes or receptors, which could be exploited for therapeutic purposes. For instance, the indole moiety is known to exhibit antioxidant properties, while the isoquinoline group has been associated with anti-inflammatory and anticancer activities. The sulfanyl group further enhances the molecule's versatility by potentially acting as a site for redox reactions or metal coordination.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have employed strategies such as Suzuki coupling and Stille coupling to assemble the molecule's complex architecture. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties by introducing substituents at specific positions. The development of efficient synthetic routes has been a focal point in recent studies, as it facilitates large-scale production for preclinical testing.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate to high potency against certain disease targets. For example, in vitro studies have shown its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. Additionally, it has displayed cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent. These findings underscore the importance of further research to elucidate the compound's mechanism of action and optimize its pharmacokinetic properties.

The structural complexity of this compound also presents challenges in terms of stability and solubility. Researchers have explored various strategies to address these issues, including the introduction of hydrophilic groups or the use of cyclodextrin-based formulations. Such modifications aim to enhance the compound's bioavailability while maintaining its therapeutic efficacy. Ongoing studies are focused on determining the optimal formulation for clinical trials, ensuring that the compound can be effectively administered to patients.

From an environmental perspective, the synthesis and disposal of this compound must adhere to strict regulations to minimize ecological impact. Green chemistry principles are being integrated into its production processes to reduce waste and energy consumption. For instance, catalytic asymmetric synthesis methods are being explored to achieve higher enantioselectivity with lower reagent usage. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, CAS No. 1203354-76-0, or 1-(2,3-dihydro-1H-indol-1-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one, represents a promising candidate in drug discovery due to its unique structure and bioactive potential. Continued research into its synthesis, biological activity, and pharmacokinetics will be crucial in determining its role in future therapeutic applications.